![molecular formula C9H9ClFN3O B1447040 [5-(2-Fluorophenyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride CAS No. 1798733-31-9](/img/structure/B1447040.png)
[5-(2-Fluorophenyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride
Overview
Description
“[5-(2-Fluorophenyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride” is a chemical compound with the CAS Number: 1798733-31-9 . It has a molecular weight of 229.64 . The compound is in the form of a powder and is stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H8FN3O.ClH/c10-7-4-2-1-3-6(7)9-12-8(5-11)13-14-9;/h1-4H,5,11H2;1H . This indicates the molecular structure of the compound.Physical and Chemical Properties Analysis
The compound has a molecular weight of 229.64 . It is in the form of a powder and is stored at room temperature .Scientific Research Applications
Synthetic Applications and Material Science
1,3,4-Oxadiazole derivatives are key in the development of new materials, including polymers and scintillators. For instance, Salimgareeva and Kolesov (2005) discussed the scintillation properties of plastic scintillators based on polymethyl methacrylate (PMMA) with various luminescent dyes, demonstrating the potential of 1,3,4-oxadiazole derivatives in improving material properties such as scintillation efficiency and optical transparency (Salimgareeva & Kolesov, 2005).
Medicinal Chemistry and Drug Design
The literature highlights the therapeutic worth of 1,3,4-oxadiazole tailored compounds across a spectrum of medicinal chemistry applications. Verma et al. (2019) provided a comprehensive review on the development of 1,3,4-oxadiazole-based derivatives, showcasing their extensive use in treating various ailments due to their ability to bind effectively with different enzymes and receptors in biological systems (Verma et al., 2019). This is further supported by Rana, Salahuddin, and Sahu (2020), who emphasized the pharmacological diversity of 1,3,4-oxadiazole containing compounds, including their use in antiviral, analgesic, anti-inflammatory, and antitumor applications (Rana, Salahuddin, & Sahu, 2020).
Chemical Synthesis and Biological Activities
The synthesis and biological roles of 1,3,4-oxadiazoles have been a focal point of recent research efforts, highlighting their importance in the development of new medicinal species. Nayak and Poojary (2019) reviewed innovative methods for synthesizing 1,3,4-oxadiazole derivatives and their medicinal applications, underlining the compound's versatility and potential in therapeutic development (Nayak & Poojary, 2019).
Safety and Hazards
Properties
IUPAC Name |
[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FN3O.ClH/c10-7-4-2-1-3-6(7)9-12-8(5-11)13-14-9;/h1-4H,5,11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJUPABQTWUTVCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC(=NO2)CN)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClFN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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